BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dihydroresveratrol 3-O-glucoside: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B598288

CAS Number: 100432-87-9
Chemical Formula: C20H240s
Molecular Weight: 392.40 g/mol

This technical guide provides an in-depth overview of Dihydroresveratrol 3-O-glucoside, a
naturally occurring phenolic compound. The information is tailored for researchers, scientists,
and professionals in drug development, focusing on its chemical properties, biological
significance, and relevant experimental methodologies.

Chemical and Physical Properties

Dihydroresveratrol 3-O-glucoside is a glycosylated derivative of dihydroresveratrol. Its
fundamental properties are summarized in the table below.
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Property Value Source
CAS Number 100432-87-9 [LI2]031[41[5]116]
Molecular Formula C20H240s [L12][31[41[5]16]
Molecular Weight 392.40 g/mol [L11211517]
(2S,3R,4S,5S5,6R)-2-[3-
hydroxy-5-[2-(4-
IUPAC Name hydroxyphenyl)ethyl]phenoxy]-  [1][2]
6-(hydroxymethyl)oxane-3,4,5-
triol
3,5,4'-Trihydroxy-bibenzyl-3-O-
Synonyms ) [7]
B-D-glucoside
Appearance White to off-white solid [7]
Soluble in DMSO, Pyridine,
N Methanol, Ethanol, Chloroform,
Solubility [31[4]

Dichloromethane, Ethyl

Acetate, Acetone.

Natural Sources

Rhizomes of Polygonum
cuspidatum Sieb. et Zucc.,
leaves of Broussonetia

papyrifera.

[31141[7]

Biological Activity and Significance

Dihydroresveratrol 3-O-glucoside is a metabolite of resveratrol, a well-studied polyphenol.

Resveratrol is first metabolized by gut microbiota to its aglycone, dihydroresveratrol, which is

then further metabolized in the body to form conjugates such as glucuronides and sulfates.[8]

[9] While direct studies on the biological activities of Dihydroresveratrol 3-O-glucoside are

limited, the activities of its aglycone, dihydroresveratrol, have been more extensively

investigated and provide valuable insights into its potential therapeutic effects.

Anti-Inflammatory Activity of Dihydroresveratrol
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Dihydroresveratrol has demonstrated potent anti-inflammatory effects, often exceeding those of
its precursor, resveratrol.[10] Its mechanisms of action involve the modulation of key signaling
pathways.

o Aryl Hydrocarbon Receptor (AHR) Pathway: Dihydroresveratrol is an activator of the AHR, a
transcription factor that plays a crucial role in regulating immune responses.[10] Activation of
AHR leads to the suppression of inflammatory responses.[10]

e NLRP3 Inflammasome Inhibition: Dihydroresveratrol has been shown to inhibit the NLRP3
inflammasome, a key component of the innate immune system involved in the production of
pro-inflammatory cytokines.[10]

Antioxidant Activity of Dihydroresveratrol

Dihydroresveratrol exhibits significant antioxidant properties, contributing to its potential health
benefits.[8]

o AMPK/SIRT1 and Nrf2 Pathways: Dihydroresveratrol activates the AMPK/SIRTL1 signaling
pathway, which in turn can lead to the activation of the Nrf2-mediated antioxidant response.
[11][12] This pathway is crucial for cellular defense against oxidative stress.

Other Biological Activities of Dihydroresveratrol

» Anti-adipogenesis and Insulin Resistance: Dihydroresveratrol has been shown to attenuate
adipogenesis and improve insulin sensitivity, suggesting its potential in managing metabolic
disorders.[11][12]

o Cytotoxicity: The aglycone, dihydroresveratrol, has shown cytotoxic effects against various
cancer cell lines. For instance, the IC50 values for dihydroresveratrol in 3T3-L1 and HepG2
cells were reported to be 502.5 uM and 558.7 uM, respectively.[13]

Experimental Protocols

Detailed experimental protocols for Dihydroresveratrol 3-O-glucoside are not readily
available in the literature. However, based on studies of its aglycone and other similar
glucosides, the following methodologies can be adapted.
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In Vitro Anti-Inflammatory Assay (Adapted from
Dihydroresveratrol studies)

¢ Cell Culture: Culture murine macrophage cell line RAW 264.7 in DMEM supplemented with
10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO: incubator.

o Treatment: Seed cells in 96-well plates. Pre-treat cells with varying concentrations of
Dihydroresveratrol 3-O-glucoside for 1 hour.

e Inflammation Induction: Stimulate the cells with lipopolysaccharide (LPS) (1 pg/mL) for 24
hours to induce an inflammatory response.

 Nitric Oxide (NO) Measurement: Measure the production of nitric oxide in the culture
supernatant using the Griess reagent.

o Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-a, IL-6) in the
supernatant using ELISA kits.

Antioxidant Capacity Assays (DPPH and ORAC)

DPPH Radical Scavenging Assay:
¢ Reaction Mixture: Prepare a solution of DPPH (0.1 mM) in methanol.

 Incubation: Add various concentrations of Dihydroresveratrol 3-O-glucoside to the DPPH
solution.

o Measurement: Incubate the mixture in the dark for 30 minutes and measure the absorbance
at 517 nm. A decrease in absorbance indicates radical scavenging activity.[14][15][16]

Oxygen Radical Absorbance Capacity (ORAC) Assay:

» Reagents: Use fluorescein as the fluorescent probe and AAPH as a peroxyl radical
generator.

e Procedure: Mix Dihydroresveratrol 3-O-glucoside with fluorescein in a 96-well plate.
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o Measurement: Add AAPH to initiate the reaction and monitor the fluorescence decay over
time. The antioxidant capacity is determined by comparing the area under the curve to a
Trolox standard.[14][15][16]

Synthesis and Purification
Enzymatic Synthesis (General Approach)

A common method for the synthesis of resveratrol glucosides involves enzymatic glycosylation.
[21[9][1 7][18][19]

o Enzyme and Substrates: Utilize a glycosyltransferase, such as amylosucrase or one from
Bacillus licheniformis, with dihydroresveratrol as the acceptor and a sugar donor like sucrose
or UDP-glucose.[2][9]

o Reaction Conditions: The reaction is typically carried out in a buffered solution (e.g., Tris-
HCI) at a controlled pH and temperature (e.g., 37-40°C).[2][9]

» Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC).[9]

Purification by HPLC

Purification of Dihydroresveratrol 3-O-glucoside can be achieved using preparative
reversed-phase HPLC.[1][9][20]

e Column: A C18 column is commonly used.[1][9][20]

o Mobile Phase: A gradient of water (often with a modifier like acetic acid or trifluoroacetic acid)
and an organic solvent such as acetonitrile or methanol.[1][9][20]

o Detection: The compound can be detected using a UV detector, typically around 280-320
nm.[9]

Analytical Characterization
High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)
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HPLC-MS is a powerful technique for the identification and quantification of
Dihydroresveratrol 3-O-glucoside.[3][13][21][22]

« lonization: Electrospray ionization (ESI) is commonly used, often in negative ion mode.[3][13]
[22]

e Mass Analysis: High-resolution mass spectrometry (e.g., Q-TOF) can provide accurate mass
measurements for formula determination.[13][21] Tandem mass spectrometry (MS/MS) can
be used for structural elucidation by analyzing fragmentation patterns.[21]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR and 3C-NMR spectroscopy are essential for the definitive structural elucidation of
Dihydroresveratrol 3-O-glucoside.[1][9][18][19][23][24][25][26] While specific spectra for this
compound are not readily available in public databases, analysis of related compounds
suggests key chemical shifts to expect.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the key signaling pathways modulated by the aglycone,
dihydroresveratrol, and a general workflow for its analysis.
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Signaling pathways modulated by dihydroresveratrol.
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General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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